Cas no 1154654-56-4 (3-chloro-4-(phthalazin-1-yloxy)aniline)

• Product Name: 3-chloro-4-(phthalazin-1-yloxy)aniline
• CAS No: 1154654-56-4
• MF: C₁₄H₁₀ClN₃O
• MW: 271.701701641083
• CID: 4573377
• Update Time: 2025-11-01

3-chloro-4-(phthalazin-1-yloxy)aniline Chemical and Physical Properties

Names and Identifiers

• 3-chloro-4-(phthalazin-1-yloxy)aniline
• Benzenamine, 3-chloro-4-(1-phthalazinyloxy)-

• Inchi： 1S/C14H10ClN3O/c15-12-7-10(16)5-6-13(12)19-14-11-4-2-1-3-9(11)8-17-18-14/h1-8H,16H2
• InChI Key： MVANZAASCRDJTJ-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(OC2C3=C(C=CC=C3)C=NN=2)C(Cl)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Phthalazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Phthalazines

Additional information on 3-chloro-4-(phthalazin-1-yloxy)aniline

Professional Introduction to Compound with CAS No. 1154654-56-4 and Product Name: 3-chloro-4-(phthalazin-1-yloxy)aniline

The compound with the CAS number 1154654-56-4 and the product name 3-chloro-4-(phthalazin-1-yloxy)aniline represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of 3-chloro-4-(phthalazin-1-yloxy)aniline incorporates a phthalazine core, which is a heterocyclic aromatic compound known for its biological activity and versatility in chemical synthesis.

Phthalazine derivatives have been extensively studied for their pharmacological properties, including anti-inflammatory, anticancer, and antimicrobial effects. The presence of a chloro substituent at the 3-position and an oxyphenyl group linked to the 1-position of the phthalazine ring in 3-chloro-4-(phthalazin-1-yloxy)aniline enhances its reactivity and binding affinity to biological targets. This structural configuration makes it a promising candidate for further exploration in the development of novel therapeutic agents.

Recent research has highlighted the importance of phthalazine derivatives in addressing various diseases, particularly in oncology. Studies have demonstrated that compounds structurally related to 3-chloro-4-(phthalazin-1-yloxy)aniline can interact with key enzymes and proteins involved in cancer cell proliferation and survival. For instance, modifications to the phthalazine core have been shown to modulate the activity of tyrosine kinases, which are critical targets in the treatment of solid tumors and hematological malignancies.

In addition to its potential in oncology, 3-chloro-4-(phthalazin-1-yloxy)aniline has shown promise in other therapeutic areas. Research indicates that this compound may exhibit inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammatory processes. By targeting these enzymes, 3-chloro-4-(phthalazin-1-yloxy)aniline could serve as a lead compound for developing novel anti-inflammatory drugs with improved efficacy and reduced side effects compared to existing therapies.

The synthesis of 3-chloro-4-(phthalazin-1-yloxy)aniline involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the phthalazine ring system efficiently. These synthetic approaches not only enhance yield but also minimize byproduct formation, ensuring a high degree of purity essential for pharmaceutical applications.

Biological evaluation of 3-chloro-4-(phthalazin-1-yloxy)aniline has revealed intriguing interactions with various biological targets. In vitro studies have shown that this compound can inhibit the growth of certain cancer cell lines by disrupting critical signaling pathways. Furthermore, preclinical studies suggest that it may exhibit low toxicity profiles, making it a favorable candidate for further development into an oral or injectable drug formulation.

The development of 3-chloro-4-(phthalazin-1-yloxy)aniline as a therapeutic agent aligns with current trends in drug discovery, emphasizing the use of structurally diverse compounds to overcome resistance mechanisms associated with existing treatments. The phthalazine scaffold provides a versatile platform for further chemical modifications, allowing researchers to fine-tune pharmacological properties such as solubility, bioavailability, and target specificity.

Future research directions for 3-chloro-4-(phthalazin-1-yloxy)aniline include exploring its mechanism of action in greater detail and conducting comprehensive preclinical studies to assess its safety and efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate the translation of this promising compound from laboratory research to clinical application. By leveraging cutting-edge technologies in computational chemistry and high-throughput screening, researchers can identify optimal derivatives of 3-chloro-4-(phthalazin-1-yloxy)aniline with enhanced therapeutic potential.

The impact of compounds like 3-chloro-4-(phthalazin-1-yloxy)aniline extends beyond their immediate pharmacological applications. They serve as valuable tools for understanding disease mechanisms at a molecular level and provide insights into the development of next-generation therapeutics. As our understanding of complex biological systems continues to evolve, compounds such as this one will play an increasingly important role in addressing unmet medical needs across various therapeutic areas.